Cas no 1146355-33-0 (3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride)

• Product Name: 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride
• CAS No: 1146355-33-0
• MF: C₈H₆ClF₃O₃S
• MW: 274.644650936127
• MDL: MFCD18072526
• CID: 1083248
• PubChem ID: 53338927
• Update Time: 2025-05-21

3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• 3-methoxy-5-(trifluoromethyl)benzenesulfonyl chloride
• 3-Methoxy-5-(trifluoromethyl)-benzenesulfonyl chloride
• MFCD18072526
• G54812
• 3-methoxy-5-trifluoromethyl-benzenesulfonyl chloride
• SCHEMBL701972
• GS3029
• AKOS022179678
• AB71829
• CS-0376227
• EN300-225562
• Benzenesulfonyl chloride, 3-methoxy-5-(trifluoromethyl)-
• 3-Methoxy-5-(trifluoromethyl)benzene-1-sulfonylchloride
• DTXSID20693493
• 1146355-33-0
• JS-5195
• 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride

• MDL： MFCD18072526
• Inchi： 1S/C8H6ClF3O3S/c1-15-6-2-5(8(10,11)12)3-7(4-6)16(9,13)14/h2-4H,1H3
• InChI Key： JCJFHWJIWNJCOC-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C(F)(F)F)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 273.9678274g/mol
• Monoisotopic Mass: 273.9678274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.495±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.085 g/l) (25 º C),

3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride

Recent Advances in the Application of 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride (CAS: 1146355-33-0) in Chemical Biology and Pharmaceutical Research

3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride (CAS: 1146355-33-0) is a key sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in the synthesis of sulfonamide-based molecules, which are widely utilized in drug discovery and development. Recent studies have highlighted its role in the design of enzyme inhibitors, receptor modulators, and other bioactive agents, owing to its unique trifluoromethyl and methoxy functional groups that enhance binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride in the development of novel sulfonamide-based inhibitors targeting carbonic anhydrase IX (CAIX), a protein overexpressed in hypoxic tumors. The researchers synthesized a series of derivatives using this compound as a key intermediate, achieving nanomolar inhibitory activity and high selectivity for CAIX over other isoforms. The study underscored the compound's potential in designing targeted cancer therapies with reduced off-target effects.

In parallel, advancements in synthetic methodologies have expanded the utility of 1146355-33-0. A recent Organic Letters publication (2024) described a mild, metal-free protocol for sulfonamide bond formation using this reagent under aqueous conditions, addressing previous challenges related to harsh reaction conditions and poor yields. This innovation has implications for sustainable pharmaceutical manufacturing, aligning with the industry's growing emphasis on green chemistry principles.

Furthermore, computational studies leveraging molecular docking and QSAR models have provided insights into the structural determinants of bioactivity for derivatives of 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride. These in silico approaches, combined with experimental validation, are accelerating the identification of promising lead compounds for neurological and inflammatory disorders, as reported in a 2024 ACS Chemical Neuroscience paper.

The compound's stability profile and reactivity have also been systematically characterized through recent physicochemical studies. Differential scanning calorimetry (DSC) and kinetic analyses published in Chemical Research in Toxicology (2023) confirmed its suitability for large-scale pharmaceutical applications, with decomposition temperatures exceeding 150°C and favorable shelf-life under standard storage conditions.

Emerging applications extend beyond small molecule drugs, with several 2024 patent filings disclosing its use in the synthesis of antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras). These developments position 1146355-33-0 as a critical reagent in next-generation therapeutic modalities, particularly for targeted protein degradation strategies in oncology.

Ongoing clinical trials involving compounds derived from this sulfonyl chloride (as tracked in ClinicalTrials.gov) suggest its growing translational relevance. Two Phase I trials for solid tumor treatments incorporating its derivatives are currently recruiting, reflecting successful transition from bench to bedside applications.

Future research directions highlighted in recent review articles emphasize the need for expanded structure-activity relationship (SAR) studies of 3-Methoxy-5-(trifluoromethyl)benzenesulfonyl Chloride derivatives across additional target classes, as well as investigations into its potential in covalent inhibitor design through selective protein modification strategies.